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Compound of Interest

Compound Name: Boc-NH-PEG4-azide

Cat. No.: B611212 Get Quote

In-Depth Technical Guide: Boc-NH-PEG4-azide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties,

applications, and experimental protocols for Boc-NH-PEG4-azide, a versatile

heterobifunctional linker crucial in bioconjugation, proteomics, and drug discovery, particularly

in the synthesis of Proteolysis Targeting Chimeras (PROTACs).

Core Properties of Boc-NH-PEG4-azide
Boc-NH-PEG4-azide, also known as t-Boc-N-Amido-PEG4-Azide, is a polyethylene glycol

(PEG)-based linker. It features a tert-butyloxycarbonyl (Boc)-protected amine at one terminus

and an azide group at the other, separated by a 4-unit PEG spacer. This structure provides a

unique combination of functionalities: the azide group allows for highly specific "click chemistry"

reactions, the PEG spacer enhances solubility and reduces steric hindrance, and the Boc-

protected amine offers an orthogonal handle for subsequent conjugation steps after

deprotection.

Quantitative Data Summary
The key molecular and physical properties of Boc-NH-PEG4-azide are summarized in the

table below for easy reference.
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Property Value Citations

Molecular Weight 362.42 g/mol [1]

Molecular Formula C₁₅H₃₀N₄O₆ [1]

CAS Number 940951-99-5 [1]

Purity ≥95% [1]

Storage Conditions 2-8°C, sealed, dry [1]

Core Applications and Signaling Pathways
Boc-NH-PEG4-azide is a cornerstone reagent for Copper(I)-Catalyzed Azide-Alkyne

Cycloaddition (CuAAC), a premier example of click chemistry. This reaction's high efficiency

and bioorthogonality make it ideal for conjugating molecules in complex biological

environments. The primary application of this linker is to connect an alkyne-modified molecule

(e.g., a protein, peptide, or drug) to another molecule via the azide group. Following this

conjugation, the Boc protecting group can be removed under acidic conditions to reveal a

primary amine, which is then available for further modification, such as amide bond formation

with a carboxylic acid.

This dual functionality is particularly valuable in the construction of PROTACs. In this context,

the linker bridges a ligand that binds to a target protein and another ligand that recruits an E3

ubiquitin ligase, thereby inducing the ubiquitination and subsequent degradation of the target

protein.
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1. Reagent Preparation

2. Reaction

3. Purification & Analysis

Alkyne-Peptide Solution
(10 mM in PBS)

Combine Reactants:
- Alkyne-Peptide

- Azide-Linker
- Ligand
- CuSO4

Boc-NH-PEG4-azide Solution
(10 mM in DMSO)

CuSO4 Solution
(20 mM in H2O)

THPTA/TBTA Solution
(100 mM)

Sodium Ascorbate Solution
(300 mM, fresh)

Initiate with
Sodium Ascorbate

Incubate 1-4h at RT
(Protect from light)

Purify Conjugate
(e.g., RP-HPLC)

Analyze Product
(e.g., LC-MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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